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Compound of Interest

Compound Name: 1,2-Diarachidoyl-rac-glycerol

Cat. No.: B1643924 Get Quote

Application Notes and Protocols: 1,2-
Diarachidoyl-rac-glycerol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Diarachidoyl-rac-glycerol is a synthetic diacylglycerol (DAG) containing two saturated 20-

carbon arachidic acid chains. As a diacylglycerol, it plays a crucial role as a second messenger

in a variety of cellular signaling pathways, most notably in the activation of Protein Kinase C

(PKC).[1][2] Its well-defined chemical structure makes it a valuable tool for in vitro and cell-

based assays aimed at understanding lipid signaling and for the screening and development of

therapeutic agents that target these pathways.

This document provides detailed information on the solubility of 1,2-Diarachidoyl-rac-glycerol,
its role in cellular signaling, and protocols for its use in relevant experimental settings.

Physicochemical Properties
1,2-Diarachidoyl-rac-glycerol is a solid at room temperature. Due to its long, saturated acyl

chains, it is a highly lipophilic molecule.
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The solubility of 1,2-Diarachidoyl-rac-glycerol has been determined in chloroform. While

comprehensive quantitative data in a wide range of other organic solvents is not readily

available, qualitative information for similar long-chain diacylglycerols suggests solubility in

other nonpolar organic solvents. It is sparingly soluble in aqueous solutions.

Solvent Solubility Reference

Chloroform 50 mg/mL [3]

Note on Solubilization: For experimental use, especially in aqueous buffer systems, it is

common to first dissolve long-chain diacylglycerols like 1,2-Diarachidoyl-rac-glycerol in an

organic solvent such as chloroform or ethanol. The organic solvent is then evaporated under a

stream of nitrogen, and the resulting lipid film is resuspended in the desired aqueous buffer,

often with the aid of sonication or detergents to form micelles or liposomes.

Role in Cellular Signaling: The Diacylglycerol (DAG)
Pathway
Diacylglycerol is a critical second messenger generated at the cell membrane in response to

extracellular signals. One of the primary mechanisms for DAG generation is the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[1] The resulting DAG,

along with inositol trisphosphate (IP3), initiates a cascade of intracellular events.

The primary downstream effector of DAG is Protein Kinase C (PKC).[1][2] The binding of DAG

to the C1 domain of conventional and novel PKC isoforms induces a conformational change

that recruits the enzyme to the plasma membrane and activates its kinase function.[4] Activated

PKC then phosphorylates a wide array of substrate proteins on serine and threonine residues,

leading to diverse cellular responses such as proliferation, differentiation, apoptosis, and

inflammation.[1][2] Dysregulation of the DAG-PKC signaling axis has been implicated in various

diseases, including cancer and insulin resistance.[2][4]

Diacylglycerol-PKC Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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